5-Fluoro-2-[1-(3-phenylpropyl)piperidin-4-yl]oxypyrimidine

• IUPAC Name: 5-fluoro-2-[1-(3-phenylpropyl)piperidin-4-yl]oxypyrimidine
• InChI: InChI=1S/C18H22FN3O/c19-16-13-20-18(21-14-16)23-17-8-11-22(12-9-17)10-4-7-15-5-2-1-3-6-15/h1-3,5-6,13-14,17H,4,7-12H2
• InChI Key: IBVCLDYBTAZNCK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=NC=C(C=N2)F)CCCC3=CC=CC=C3
• Molecular Formula: C18H22FN3O
• Molecular Weight: 315.4 g/mol
• CAS No.: 2380143-04-2

Description

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. In the last several years, a lot of reviews concerning specific methods of pipiridine synthesis, functionalization, and their pharmacological application were published.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction.

Chemical Reactions Analysis

The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Physical and Chemical Properties Analysis

The physical and chemical properties of piperidine derivatives can vary widely depending on the specific compound. For example, the empirical formula of 1-(4-Fluoro-2-nitrophenyl)piperidin-3-ol is C11H13FN2O3 and its molecular weight is 240.23.

Mechanism of Action

The mechanism of action of piperidine derivatives can vary widely depending on the specific compound and its intended use. For example, Fluorodeoxyuridylate, also known as FdUMP, is a molecule formed in vivo from 5-fluorouracil and 5-fluorodeoxyuridine. FdUMP acts as a suicide inhibitor of thymidylate synthase (TS). By inhibiting the deoxynucleotide biosynthesis, FdUMP stops the rapidly proliferation of fast-growing tumors, and it is therefore widely used as a cancer treatment.

Future Directions

Piperidine derivatives continue to be an active area of research, with new synthetic methods and applications being discovered regularly. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.